Cas no 89100-13-0 (2-Cyclopenten-1-one, 4-hydroxy-2-[(4-methoxyphenyl)methyl]-3-methyl-)

• Product name: 2-Cyclopenten-1-one, 4-hydroxy-2-[(4-methoxyphenyl)methyl]-3-methyl-
• CAS No: 89100-13-0
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 612356
• PubChem ID: 13208642

2-Cyclopenten-1-one, 4-hydroxy-2-[(4-methoxyphenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2-[(4-methoxyphenyl)methyl]-3-methyl-
• 4-hydroxy-2-[(4-methoxyphenyl)methyl]-3-methylcyclopent-2-en-1-one
• DTXSID80527942
• 89100-13-0

• Inchi： InChI=1S/C14H16O3/c1-9-12(14(16)8-13(9)15)7-10-3-5-11(17-2)6-4-10/h3-6,13,15H,7-8H2,1-2H3
• InChI Key： SGKSIAFHRULGRL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)CC1O)CC2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų